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Abstract
Arachidyl propionate, the ester of arachidyl alcohol and propionic acid, is utilized in the

cosmetics industry as a skin-conditioning agent and emollient. This technical guide provides a

comprehensive overview of the available safety and toxicological data for arachidyl
propionate. The information herein is compiled from peer-reviewed literature and regulatory

assessments, with a focus on quantitative data, detailed experimental methodologies, and

visual representations of testing protocols. The data indicates that arachidyl propionate is

practically non-toxic orally and dermally, is not a skin or eye irritant, and does not induce skin

sensitization. However, a notable data gap exists in the public domain regarding its genotoxic

potential.

Chemical and Physical Properties
Arachidyl propionate is a soft, amber-colored, waxy solid with a slight characteristic odor. It is

insoluble in water and soluble in mineral oil.[1]

Toxicological Data Summary
The following tables summarize the key quantitative toxicological data available for arachidyl
propionate.
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Table 1: Acute and Subchronic Toxicity
Test Type Species Route

Doses
Tested

Results Reference

Acute Oral

Toxicity

Wistar Rats

(male)

Oral

intubation

10.4, 12.8,

16.0, 20.0

g/kg

LD50 > 20

g/kg. Mild

diarrhea at

the three

highest

doses. No

deaths.

Classified as

practically

non-toxic.

[1]

Acute Dermal

Toxicity

New Zealand

White

Rabbits

Dermal 2.0 g/kg

No signs of

toxicity, no

deaths.

Average

weight gain of

0.4 kg over

14 days.

[1]

Subchronic

Oral Toxicity

Sprague-

Dawley Rats
Gavage

0.5, 1.25, or

2.5 g/kg/day

(in corn oil)

for 13 weeks

(5

days/week)

No systemic

toxicity

attributed to

arachidyl

propionate.

Foamy

macrophages

in the lungs

of high-dose

and control

groups were

attributed to

the corn oil

vehicle.

[1]
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Table 2: Irritation Data
Test Type Species

Methodolog
y

Concentrati
on

Results Reference

Primary

Dermal

Irritation

New Zealand

White

Rabbits

Occlusive

patch,

abraded and

intact skin,

24h exposure

Undiluted

Primary

Irritation

Index (PII) =

1.38 (Not a

primary

irritant)

[1]

Primary

Dermal

Irritation

Rabbits

Occlusive

patch,

abraded and

intact skin

Undiluted
PII = 0.13

(Non-irritant)
[1]

Primary

Dermal

Irritation

Rabbits Not specified
10% aqueous

emulsion

PII = 0.0

(Non-irritant)
[1]

Ocular

Irritation

New Zealand

White

Rabbits

0.1 ml

instilled into

the

conjunctival

sac

Warmed,

undiluted

Ocular

Irritation

Index (OII):

3.83 at 1h,

1.50 at 24h,

0.00 at 48h.

Classified as

non-irritating.

[1]

Ocular

Irritation
Rabbits Not specified

Lipstick

containing

7.0%

arachidyl

propionate

No reactions

observed at 1

and 2 days

post-

instillation.

Classified as

non-irritating.

[1]

Table 3: Skin Sensitization Data
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Test Type Species
Methodolog
y

Concentrati
on

Results Reference

Skin

Sensitization
Guinea Pigs

Intradermal

injections
Not specified

Not a skin

sensitizer. No

reactions

during

induction or

challenge

phases.

[1]

Human

Repeat Insult

Patch Test

(HRIPT)

Humans (85

subjects)

Occlusive

patch

Lipstick

containing

7.0%

arachidyl

propionate

Not a

sensitizer. No

reactions

during

induction or

challenge

phases.

[1]

Human

Repeat Insult

Patch Test

(HRIPT)

Humans (207

subjects)

Modified

Draize-

Shelanski-

Jordan repeat

insult patch

test

(occlusive)

Lip makeup

containing

10%

arachidyl

propionate

Not a

sensitizer. No

reactions

observed.

[1]

Experimental Protocols
The following sections detail the methodologies for the key toxicological studies cited. These

descriptions are based on the available literature and standardized OECD guidelines.

Acute Oral Toxicity
Guideline: Based on practices similar to OECD Guideline 401.

Test System: Male Wistar rats.
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Procedure: The test substance, arachidyl propionate, was administered by oral intubation

at doses of 10.4, 12.8, 16.0, and 20.0 g/kg. The animals were observed for signs of toxicity

and mortality.[1]

Dermal Irritation (Rabbit)
Guideline: The described method aligns with the principles of the Draize skin irritation test

and OECD Guideline 404.

Test System: New Zealand White rabbits.

Procedure:

The backs of the rabbits were shaved. On one side of the spinal column, the skin was

abraded, while the other side remained intact.

0.5 g of undiluted arachidyl propionate was applied to gauze squares.

The patches were applied to both the abraded and intact skin and held in place with an

occlusive dressing for 24 hours.

After 24 hours, the patches were removed.

The skin was observed for signs of erythema (redness) and edema (swelling) at 24 and 48

hours after patch removal.

The reactions were scored, and a Primary Irritation Index (PII) was calculated.[1]
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Preparation Application Evaluation

Shave Rabbit Back Abrade Skin (one side) Apply 0.5g Arachidyl Propionate
 to Gauze Patch

Place Patch on Intact
 & Abraded Skin Cover with Occlusive Dressing 24h Exposure Remove Patch Score at 24h Score at 48h Calculate PII

Start: New Zealand White Rabbit

Instill 0.1ml Warmed Arachidyl Propionate
 into one Conjunctival Sac Contralateral Eye as Control

Score Ocular Reaction at 24h

Score Ocular Reaction at 48h

Score Ocular Reaction at 72h

Calculate Ocular Irritation Index (OII)
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Induction Phase (3 Weeks)

Challenge Phase

Apply Patch 1
(24h exposure)

Score Site

Apply Patch 2
(24h exposure)

Score Site

...

Apply Patch 9
(24h exposure)

Score Site

2-Week Rest Period

Apply Challenge Patch
to Naive Site (24h)

Score at 24h post-removal

Score at 48h post-removal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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